Cas no 2360-97-6 (L-\u200bPhenylalanine 4-\u200bNitroanilide)

• Product Name: L-\u200bPhenylalanine 4-\u200bNitroanilide
• CAS No: 2360-97-6
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• MDL: MFCD00038110
• CID: 253355
• PubChem ID: 7408126
• Update Time: 2025-10-16

L-\u200bPhenylalanine 4-\u200bNitroanilide Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-N-(4-nitrophenyl)-3-phenylpropanamide
• (2S)-2-amino-N-(4-nitrophenyl)-3-phenylpropanamide
• Benzenepropanamide, a-amino-N-(4-nitrophenyl)-, (aS)-
• H-L-Phe-pNA
• H-PHE-PNA
• H-PHE-PNA HCL
• AmbotzHAA1184
• L-Phenylalanine 4-nitroanilide
• L-Phenylalanine 4-nitroanilide45
• L-phenylalanine N-(4-nitrophenyl)amide
• L-phenylalanine p-nitroanilide
• L-Phenylalanine 4'-nitroanilide
• L-Phenylalanyl-p-nitroanilide
• Phenylalanyl-p-nitroanilide
• L-Phenylalanine-p-nitroanilide
• BS-22095
• AKOS010392054
• 2360-97-6
• SCHEMBL1114769
• MFCD00038110
• Benzenepropanamide, alpha-amino-N-(4-nitrophenyl)-, (alphaS)-
• F10784
• GJHIOWXZFDVUKQ-AWEZNQCLSA-N
• N-(4-Nitrophenyl)-L-phenylalaninamide
• L-Phenylalanin-p-nitroanilid
• CHEMBL78738
• DTXSID20428580
• L-\u200bPhenylalanine 4-\u200bNitroanilide

• MDL： MFCD00038110
• Inchi： 1S/C15H15N3O3/c16-14(10-11-4-2-1-3-5-11)15(19)17-12-6-8-13(9-7-12)18(20)21/h1-9,14H,10,16H2,(H,17,19)/t14-/m0/s1
• InChI Key： GJHIOWXZFDVUKQ-AWEZNQCLSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.11100
• Monoisotopic Mass: 285.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 154-156 ºC
• Boiling Point: 543 °C at 760 mmHg
• Flash Point: 282.2 °C
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 100.94000
• LogP: 3.39980

L-\u200bPhenylalanine 4-\u200bNitroanilide Security Information

• Safety Instruction： S22-S24/25
• Storage Condition：-15°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-\u200bPhenylalanine 4-\u200bNitroanilide

Recent Advances in the Application of L-Phenylalanine 4-Nitroanilide (CAS: 2360-97-6) in Biochemical and Pharmaceutical Research

L-Phenylalanine 4-Nitroanilide (CAS: 2360-97-6) is a chromogenic substrate widely used in enzymatic assays, particularly for the study of proteases and peptidases. This compound has gained significant attention in recent biochemical and pharmaceutical research due to its utility in high-throughput screening and mechanistic studies of enzyme kinetics. The nitroanilide moiety serves as a reporter group, releasing 4-nitroaniline upon enzymatic cleavage, which can be easily quantified spectrophotometrically at 405 nm. Recent studies have explored novel applications of this substrate in drug discovery, disease biomarker detection, and enzyme engineering.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of L-Phenylalanine 4-Nitroanilide in the development of selective inhibitors for SARS-CoV-2 main protease (Mpro). Researchers utilized this substrate to establish a robust screening platform that enabled the identification of novel peptidomimetic compounds with nanomolar inhibitory activity. The study highlighted the compound's stability and sensitivity in high-throughput screening environments, making it particularly valuable for rapid drug discovery efforts during pandemic situations.

In the field of cancer research, a recent breakthrough published in Bioorganic Chemistry (2024) employed L-Phenylalanine 4-Nitroanilide to investigate the substrate specificity of tumor-associated proteases. The research team developed a modified version of the substrate with enhanced solubility in physiological buffers, allowing for more accurate measurements of protease activity in tumor microenvironment models. This advancement has opened new possibilities for the development of protease-activated prodrugs and diagnostic tools for various cancers.

Recent technological developments have also focused on improving the detection methods for 4-nitroaniline release. A 2024 paper in Analytical Biochemistry described a novel microfluidic platform that combines L-Phenylalanine 4-Nitroanilide with fluorescence resonance energy transfer (FRET) detection, achieving a 100-fold increase in sensitivity compared to traditional spectrophotometric methods. This innovation has significant implications for studying low-abundance enzymes and detecting minute enzymatic activities in complex biological samples.

The pharmaceutical industry has shown increasing interest in L-Phenylalanine 4-Nitroanilide for quality control applications. A recent industry report (Pharmaceutical Technology, 2024) highlighted its use in stability testing of therapeutic enzymes, where it serves as a sensitive indicator of enzyme activity changes during storage and formulation processes. The compound's well-characterized properties and commercial availability make it particularly attractive for standardized testing protocols in biopharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of L-Phenylalanine 4-Nitroanilide derivatives with modified spectroscopic properties. Preliminary results from a 2024 study in ChemBioChem suggest that introducing electron-withdrawing groups to the nitroanilide moiety could shift the absorption maximum, enabling multiplexed enzymatic assays. Such developments could significantly enhance the throughput and information content of enzyme characterization studies in both academic and industrial settings.